Cas no 1247459-58-0 (2-(cyclopentyloxy)pyridin-4-amine)

• Product Name: 2-(cyclopentyloxy)pyridin-4-amine
• CAS No: 1247459-58-0
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD16084386
• CID: 5557417
• PubChem ID: 61710184
• Update Time: 2025-05-19

2-(cyclopentyloxy)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopentyloxy)pyridin-4-amine
• 4-AMINO-2-(CYCLOPENTOXY)PYRIDINE

• MDL： MFCD16084386
• Inchi： 1S/C10H14N2O/c11-8-5-6-12-10(7-8)13-9-3-1-2-4-9/h5-7,9H,1-4H2,(H2,11,12)
• InChI Key： MNVCHTPZJRHVBX-UHFFFAOYSA-N
• SMILES： C1(OC2CCCC2)=NC=CC(N)=C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 345.4±22.0 °C at 760 mmHg
• Flash Point: 162.7±22.3 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(cyclopentyloxy)pyridin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(cyclopentyloxy)pyridin-4-amine

Recent Advances in the Study of 2-(Cyclopentyloxy)pyridin-4-amine (CAS: 1247459-58-0)

2-(Cyclopentyloxy)pyridin-4-amine (CAS: 1247459-58-0) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of oncology and inflammatory diseases. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

The compound has been identified as a critical building block in the development of small-molecule inhibitors targeting specific kinases involved in cancer progression. Recent publications have demonstrated its utility in the synthesis of potent and selective inhibitors of JAK2 and FLT3 kinases, which are implicated in hematologic malignancies. The structural flexibility of 2-(cyclopentyloxy)pyridin-4-amine allows for modifications that enhance binding affinity and selectivity, making it a valuable scaffold for drug discovery.

In addition to its role in kinase inhibition, recent studies have explored the anti-inflammatory properties of derivatives of 2-(cyclopentyloxy)pyridin-4-amine. Researchers have reported that these derivatives exhibit significant activity in reducing pro-inflammatory cytokine production in vitro and in vivo. This suggests potential applications in the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action appears to involve modulation of NF-κB signaling pathways, although further studies are needed to fully elucidate the underlying molecular interactions.

The synthesis of 2-(cyclopentyloxy)pyridin-4-amine has also been optimized in recent years, with several novel methodologies being reported. One notable advancement is the use of palladium-catalyzed cross-coupling reactions, which have improved yield and purity while reducing the environmental impact of the synthesis process. These advancements are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 2-(cyclopentyloxy)pyridin-4-amine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and pharmacodynamic studies. Ongoing research is focused on optimizing the compound's properties to enhance its therapeutic potential while minimizing adverse effects.

In conclusion, 2-(cyclopentyloxy)pyridin-4-amine (CAS: 1247459-58-0) represents a versatile and promising scaffold in drug discovery. Its applications in kinase inhibition and anti-inflammatory therapy underscore its potential to address unmet medical needs. Continued research and development efforts are expected to further elucidate its mechanisms of action and expand its therapeutic applications, paving the way for novel treatments in oncology and inflammatory diseases.